Cas no 1702946-99-3 (3-(5-fluoro-2-methylphenoxy)azetidine)

• Product Name: 3-(5-fluoro-2-methylphenoxy)azetidine
• CAS No: 1702946-99-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6066162
• PubChem ID: 84657893
• Update Time: 2025-07-22

3-(5-fluoro-2-methylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenoxy)azetidine
• EN300-1847188
• 1702946-99-3

• Inchi： 1S/C10H12FNO/c1-7-2-3-8(11)4-10(7)13-9-5-12-6-9/h2-4,9,12H,5-6H2,1H3
• InChI Key： ZEDUPGGQCAYNTQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)OC1CNC1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-fluoro-2-methylphenoxy)azetidine

Introduction to 3-(5-fluoro-2-methylphenoxy)azetidine (CAS No. 1702946-99-3)

3-(5-fluoro-2-methylphenoxy)azetidine, a compound with the chemical identifier CAS No. 1702946-99-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a fluoro substituent and a methyl group on the phenyl ring, combined with the azetidine core, contributes to its distinct chemical behavior and biological activity.

The compound's structure is characterized by a phenoxyl group linked to an azetidine ring, which is a six-membered heterocyclic ring containing two nitrogen atoms. This specific arrangement of atoms imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The fluoro moiety, in particular, is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing their metabolic stability and binding affinity.

In recent years, there has been a growing interest in azetidine derivatives as potential drug candidates. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The incorporation of a methyl group in 3-(5-fluoro-2-methylphenoxy)azetidine further enhances its potential by influencing the molecule's solubility and interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The unique structural features of 3-(5-fluoro-2-methylphenoxy)azetidine allow it to interact with specific biological pathways, making it a promising candidate for treating diseases that involve aberrant signaling. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression.

The synthesis of 3-(5-fluoro-2-methylphenoxy)azetidine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of fluorinated intermediates has been particularly advantageous in achieving the desired molecular structure.

Evaluation of the compound's biological activity has revealed several intriguing findings. In vitro studies have demonstrated that 3-(5-fluoro-2-methylphenoxy)azetidine exhibits potent inhibitory effects on various targets, including those involved in inflammation and pain management. These results are particularly promising for developing new treatments for chronic inflammatory conditions and neuropathic pain syndromes.

The pharmacokinetic profile of 3-(5-fluoro-2-methylphenoxy)azetidine has also been thoroughly investigated. The presence of the fluoro substituent enhances the molecule's metabolic stability, while the azetidine ring contributes to its favorable solubility characteristics. These properties are essential for ensuring that the compound remains active in the body long enough to exert its therapeutic effects.

In conclusion, 3-(5-fluoro-2-methylphenoxy)azetidine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a fluoro group and a methyl-substituted phenyl ring on an azetidine core makes this compound a versatile scaffold for drug development. Further research is warranted to fully explore its potential in treating various diseases, particularly those involving aberrant signaling pathways.